Cas no 20876-36-2 (5-amino-2,3-dihydro-1H-indol-2-one)

• Product Name: 5-amino-2,3-dihydro-1H-indol-2-one
• CAS No: 20876-36-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD02179603
• CID: 51681
• PubChem ID: 253660290
• Update Time: 2025-04-18

5-amino-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Aminoindolin-2-one
• 5-Amino-1,3-dihydro-indol-2-one
• 5-Amino-2-indolinone
• 5-Aminooxindole
• 2H-Indol-2-one, 5-amino-1,3-dihydro-
• 5-amino indoline-2-one
• 5-amino-1,3-dihydro-2H-indol-2-one
• 5-Amino-2-oxindole
• 5-Amino-2-oxoindoline
• AG-E-53303
• 5-AMINO-2,3-DIHYDRO-1H-INDOL-2-ONE
• 5-amino-1,3-dihydroindol-2-one
• 5-aminooxindol
• 5-Amino-oxindol
• 5-amino-oxindole
• 5-amino oxindole
• zlchem 61
• PubChem7209
• BAS 07731617
• AMBZ0285
• ZLB0048
• JPUYXUBUJJDJNL-UHFFFAOYSA-N
• 5-Amino-1H-indole-2(3H)-one
• AM844
• 5-amino-1,3-dihy
• 5-amino-2,3-dihydro-1H-indol-2-one

• MDL： MFCD02179603
• Inchi： 1S/C8H8N2O/c9-6-1-2-7-5(3-6)4-8(11)10-7/h1-3H,4,9H2,(H,10,11)
• InChI Key： JPUYXUBUJJDJNL-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1)N

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: Yellow to brown crystalline powder
• Density: 1.307
• Melting Point: 196.0 to 200.0 deg-C
• Boiling Point: 416.8°C at 760 mmHg
• Flash Point: 205.8 °C
• Refractive Index: 1.653
• PSA: 55.12
• LogP: 1.48260

5-amino-2,3-dihydro-1H-indol-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds